3-{2-[5-(1,3-benzodioxol-5-ylmethyl)-5-methyl-2-oxopiperidin-1-yl]ethyl}-1,3-oxazinan-2-one

• IUPAC Name: 3-[2-[5-(1,3-benzodioxol-5-ylmethyl)-5-methyl-2-oxopiperidin-1-yl]ethyl]-1,3-oxazinan-2-one
• InChI: InChI=1S/C20H26N2O5/c1-20(12-15-3-4-16-17(11-15)27-14-26-16)6-5-18(23)22(13-20)9-8-21-7-2-10-25-19(21)24/h3-4,11H,2,5-10,12-14H2,1H3
• InChI Key: DNUPIGOPCAGQQW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)N(C1)CCN2CCCOC2=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H26N2O5
• Molecular Weight: 374.4 g/mol

Description

The compound belongs to a class of chemicals that have been the subject of extensive research due to their interesting molecular structures and potential applications. While the specific compound might not have been directly studied, related compounds provide insight into the synthesis, structural analysis, chemical reactions, and properties of such molecules.

Synthesis Analysis

The synthesis of complex molecules like the one mentioned often involves multi-step chemical reactions, starting from simpler precursors. For example, a related synthesis approach involves microwave-assisted synthesis to prepare 4-Benzyl-2-(2-(4-oxo-2-thioxothiazolidin-5-ylidene)ethyl)-2H-1,4-benzoxazin-3(4H)-ones, indicating the use of microwave irradiation to expedite reaction processes and enhance yields (Zidar, Kladnik, & Kikelj, 2009).

Molecular Structure Analysis

The molecular structure of compounds is crucial for understanding their chemical behavior and potential applications. Single crystal X-ray diffraction is a common technique used for this purpose. For instance, the synthesis and molecular structure of a related compound, 6-(1,3-benzodioxol-5-ylmethyl)-5-ethyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyrimidin-4(3H)-one, was determined using this method, providing insights into the compound's geometry and intermolecular interactions (Attia et al., 2014).

Chemical Reactions and Properties

Chemical reactions and properties of a compound are influenced by its functional groups and molecular structure. For example, the study of substituted 2-methylene-1,3-oxazolidines, -1,3-thiazolidines, -1,3-benzothiazines, -1,3-oxazines, and related compounds has revealed their reactivity patterns and potential for forming cyclic structures under specific conditions (Basheer & Rappoport, 2006).